Cas no 941252-93-3 (2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product Name: 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 941252-93-3
• MF: C₁₄H₈F₃N₃OS
• MW: 323.293031692505
• CID: 5429033
• Update Time: 2025-10-23

2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanoethylsulfanyl)-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C14H8F3N3OS/c15-14(16,17)10-7-11(12-3-1-5-21-12)20-13(9(10)8-19)22-6-2-4-18/h1,3,5,7H,2,6H2
• InChI Key： QWIQTJRBABFQMP-UHFFFAOYSA-N
• SMILES： C1(SCCC#N)=NC(C2=CC=CO2)=CC(C(F)(F)F)=C1C#N

Additional information on 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile

Comprehensive Overview of 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 941252-93-3)

The compound 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile (CAS No. 941252-93-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a furan-2-yl moiety and a trifluoromethyl group, this compound exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers are particularly interested in its cyanoethylsulfanyl side chain, which contributes to its reactivity and binding affinity in biological systems.

In recent years, the demand for trifluoromethylated pyridine derivatives has surged due to their enhanced metabolic stability and lipophilicity, making them ideal candidates for pharmaceutical applications. The presence of the furan ring in this compound further expands its utility, as furan-containing molecules are known for their diverse biological activities. This combination of functional groups positions 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile as a promising scaffold for the development of novel therapeutics targeting various diseases.

The synthesis of CAS No. 941252-93-3 involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity. The growing interest in heterocyclic compounds with electron-withdrawing groups has further propelled research into this molecule, as it aligns with current trends in the design of bioactive molecules.

From an industrial perspective, 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile is being explored for its potential in organic electronics and photovoltaic materials. The trifluoromethyl group enhances the compound's electron-accepting properties, making it suitable for use in organic light-emitting diodes (OLEDs) and solar cells. This dual applicability in both pharmaceuticals and materials science underscores its versatility and value.

Environmental and safety considerations are also paramount when working with CAS No. 941252-93-3. While the compound is not classified as hazardous under current regulations, proper handling protocols must be followed to ensure safe usage in laboratory and industrial settings. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and reducing the environmental footprint.

The future prospects for 2-(2-cyanoethyl)sulfanyl-6-(furan-2-yl)-4-(trifluoromethyl)pyridine-3-carbonitrile are bright, with ongoing studies exploring its mechanistic pathways and potential applications. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing both medicinal chemistry and material science. Its unique structure and multifunctional nature make it a subject of enduring interest and innovation.